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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount when handling chemical compounds such as (-)-Fenoprop, also
known as Silvex. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe handling of this
herbicide. (-)-Fenoprop is classified as a hazardous substance, harmful if swallowed or in
contact with skin, and can cause significant skin and eye irritation.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure to (-)-Fenoprop. The following table summarizes the recommended PPE for
handling this compound.
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Body Part

Equipment

Specifications and
Rationale

Eyes/Face

Safety Goggles or Face Shield

Tightly fitting safety goggles
with side shields are
mandatory to protect against
splashes. A face shield offers
broader protection and should
be considered when handling
larger quantities or when there
is a significant risk of

splashing.

Hands

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Leather or
fabric gloves are unsuitable as
they can absorb the chemical.
Always inspect gloves for tears
or holes before use and
practice proper glove removal
techniques to avoid skin

contact.

Body

Laboratory Coat or Chemical-

Resistant Coveralls

A clean, buttoned lab coat
should be worn to protect skin
and clothing. For tasks with a
higher risk of splashing,
chemical-resistant coveralls

are recommended.

Respiratory

NIOSH-Approved Respirator

A respirator is recommended
when handling the pure
compound or when there is a
risk of aerosolization or dust
formation. The specific type of
respirator and cartridge should
be determined by a workplace
hazard assessment. Work

should be conducted in a well-
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ventilated area or a chemical

fume hood.

Shoes that fully cover the feet
Feet Closed-Toe Shoes are required in any laboratory

setting to protect against spills.

Quantitative Toxicity Data

While specific occupational exposure limits such as Permissible Exposure Limits (PELS) or
Threshold Limit Values (TLVs) have not been established for (-)-Fenoprop, acute toxicity data
is available and summarized below.

Test Organism Route of Exposure LD50 (mg/kg)
Mice Oral 1410
Rats Oral 650[1]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested
population. A lower LD50 is indicative of greater toxicity.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risk and environmental

impact.

Experimental Protocols: General Handling Procedures

While a specific, detailed experimental protocol for (-)-Fenoprop is not available, the following
general procedures for handling potent herbicides in a laboratory setting should be strictly
followed:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for (-)-Fenoprop before commencing any

work.
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o Ensure all necessary PPE is available, in good condition, and properly worn.

o Verify that a calibrated and certified chemical fume hood is used for all manipulations of
the solid compound and concentrated solutions.

o Have an emergency plan in place and ensure all personnel are familiar with the location
and use of safety equipment, including eyewash stations and safety showers.

e Weighing and Aliquoting:

o All weighing and initial dilutions of solid (-)-Fenoprop must be performed in a chemical
fume hood to prevent inhalation of dust particles.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust.

¢ Dissolution and Dilution:

o When dissolving (-)-Fenoprop, slowly add the solvent to the compound to prevent
splashing.

o Handle all solutions with care, avoiding direct contact with skin and eyes.
e During Experimentation:
o Clearly label all containers with the chemical name, concentration, and hazard information.
o Keep containers closed when not in use.
o Work in a well-ventilated area.
o Decontamination:

o After handling, decontaminate all surfaces, glassware, and equipment that may have
come into contact with (-)-Fenoprop. A suitable decontamination solution should be used,
followed by a thorough rinse with soap and water.
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o Wash hands thoroughly with soap and water after removing gloves and before leaving the
laboratory.

Disposal Plan

Unused (-)-Fenoprop and contaminated materials must be disposed of as hazardous waste.

Excess Product: Unused or unwanted (-)-Fenoprop should be disposed of through a
licensed hazardous waste contractor. Do not dispose of it in the regular trash or down the
drain.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and treated as hazardous waste. After rinsing, the container
should be punctured or otherwise rendered unusable and disposed of according to local
regulations, which may include disposal as hazardous waste.

o Contaminated Materials: All materials that have come into contact with (-)-Fenoprop, such
as gloves, absorbent pads, and weighing paper, should be collected in a designated, labeled
hazardous waste container for disposal by a licensed contractor.

o Spills: In the event of a spill, evacuate the area and prevent others from entering. Wear
appropriate PPE and contain the spill using an inert absorbent material. Collect the absorbed
material and place it in a sealed, labeled container for hazardous waste disposal. The spill
area should then be decontaminated.

Visual Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for the safe handling of hazardous
chemicals like (-)-Fenoprop in a laboratory setting.
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Caption: A stepwise workflow for the safe handling of hazardous chemicals.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12764660?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12764660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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